Cas no 2138413-48-4 (Bicyclo[4.2.0]octane, 7-(bromomethyl)-)

• Product Name: Bicyclo[4.2.0]octane, 7-(bromomethyl)-
• CAS No: 2138413-48-4
• MF: C₉H₁₅Br
• MW: 203.119402170181
• CID: 5280073
• Update Time: 2025-11-01

Bicyclo[4.2.0]octane, 7-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octane, 7-(bromomethyl)-

• Inchi： 1S/C9H15Br/c10-6-8-5-7-3-1-2-4-9(7)8/h7-9H,1-6H2
• InChI Key： SGPNCFOALNZABJ-UHFFFAOYSA-N
• SMILES： C12C(C(CBr)C1)CCCC2

Additional information on Bicyclo[4.2.0]octane, 7-(bromomethyl)-

Introduction to Bicyclo[4.2.0]octane, 7-(bromomethyl) and Its Significance in Modern Chemical Research

Bicyclo[4.2.0]octane, 7-(bromomethyl), with the CAS number 2138413-48-4, is a structurally intriguing compound that has garnered considerable attention in the field of organic chemistry and pharmaceutical research. This bicyclic alkane derivative features a unique fused ring system, making it a valuable scaffold for the development of novel molecules with diverse applications. The presence of a bromomethyl substituent at the 7-position introduces a reactive site that is highly versatile for further functionalization, enabling chemists to explore its potential in synthetic chemistry and drug discovery.

The compound's molecular structure, characterized by a bridged bicyclic system, imparts specific steric and electronic properties that are of great interest to researchers. These properties make Bicyclo[4.2.0]octane, 7-(bromomethyl) an excellent candidate for exploring new synthetic pathways and developing complex molecular architectures. In recent years, there has been a growing interest in using such heterocyclic compounds as building blocks for pharmaceuticals, due to their ability to mimic natural products and exhibit promising biological activities.

One of the most compelling aspects of Bicyclo[4.2.0]octane, 7-(bromomethyl) is its reactivity. The bromomethyl group is a powerful nucleophilic center that can undergo various transformations, including nucleophilic substitution, addition reactions, and cross-coupling reactions. These reactions are fundamental to modern synthetic organic chemistry and have been widely employed in the construction of complex molecules, including drug candidates. The ability to introduce diverse functional groups at this position allows researchers to tailor the properties of the resulting compounds, making them suitable for specific applications.

In the realm of pharmaceutical research, Bicyclo[4.2.0]octane, 7-(bromomethyl) has been explored as a precursor for several bioactive molecules. Its unique structural motif has been leveraged to develop compounds with potential therapeutic effects in areas such as oncology, neurology, and infectious diseases. For instance, recent studies have demonstrated its utility in generating analogs of known drugs that exhibit improved pharmacokinetic profiles or enhanced binding affinity to target proteins.

The synthesis of Bicyclo[4.2.0]octane, 7-(bromomethyl) presents an interesting challenge due to its strained bicyclic core. However, advances in synthetic methodology have made it more accessible than previously thought. Modern techniques such as transition metal-catalyzed reactions and organometallic chemistry have enabled the efficient construction of this compound and its derivatives. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity, which are crucial factors in pharmaceutical development.

Recent research has highlighted the role of Bicyclo[4.2.0]octane, 7-(bromomethyl) in medicinal chemistry by serving as a key intermediate in the synthesis of novel scaffolds. Researchers have utilized its framework to develop inhibitors targeting enzymes involved in cancer progression or pathogens responsible for infectious diseases. The compound's ability to undergo further functionalization makes it a versatile tool for generating libraries of compounds for high-throughput screening.

The use of computational chemistry has also played a significant role in understanding the reactivity and potential applications of Bicyclo[4.2.0]octane, 7-(bromomethyl). Molecular modeling studies have provided insights into how different substituents can influence its interactions with biological targets, guiding the design of more effective drug candidates. These computational approaches complement traditional experimental methods and have accelerated the discovery process in pharmaceutical research.

Another area where Bicyclo[4.2.0]octane, 7-(bromomethyl) has shown promise is in materials science. Its unique structural features make it an attractive candidate for developing new polymers or liquid crystals with tailored properties. The ability to modify its structure through chemical reactions allows researchers to fine-tune its physical characteristics, making it suitable for applications ranging from electronics to coatings.

The future prospects for Bicyclo[4.2.0]octane, 7-(bromomethyl) are bright, with ongoing research exploring new synthetic routes and expanding its applications across multiple disciplines. As our understanding of its reactivity and potential grows, so too does its importance as a building block in chemical synthesis and drug discovery.